1-(3-Chloro-phenyl)-pyrimidine-2,4,6-trione

• IUPAC Name: 1-(3-chlorophenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C10H7ClN2O3/c11-6-2-1-3-7(4-6)13-9(15)5-8(14)12-10(13)16/h1-4H,5H2,(H,12,14,16)
• InChI Key: LWEMTIYLTLQQRO-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC(=O)N(C1=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C10H7ClN2O3
• Molecular Weight: 238.63 g/mol

Description

1-(3-Chloro-phenyl)-pyrimidine-2,4,6-trione, also known as CPPT, is a chemical compound that belongs to the pyrimidine family. It has been extensively studied for its potential use in medicinal chemistry due to its unique chemical structure and properties. CPPT has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-phenyl)-pyrimidine-2,4,6-trione is not fully understood. However, it has been suggested that this compound exerts its biological effects by inhibiting the activity of various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of COX-2, which is involved in the production of prostaglandins. This compound has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of COX-2, leading to a decrease in the production of prostaglandins. This inhibition results in a decrease in pain and inflammation. This compound has also been found to exhibit antioxidant activity by scavenging free radicals and protecting cells from oxidative damage. In addition, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.

Advantages and Limitations for Lab Experiments

1-(3-Chloro-phenyl)-pyrimidine-2,4,6-trione has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. This compound has also been extensively studied, and its biological effects are well documented. However, there are some limitations to using this compound in lab experiments. This compound has low solubility in water, which can make it difficult to use in aqueous solutions. In addition, this compound has not been extensively studied in vivo, and its potential toxicity and side effects are not well understood.

Future Directions

For the study of 1-(3-Chloro-phenyl)-pyrimidine-2,4,6-trione include investigating its potential therapeutic applications and developing new synthetic methods.

Scientific Research Applications

1-(3-Chloro-phenyl)-pyrimidine-2,4,6-trione has been extensively studied in medicinal chemistry for its potential use as a therapeutic agent. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the treatment of various diseases. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This inhibition leads to a decrease in the production of prostaglandins, which are responsible for pain and inflammation. This compound has also been found to exhibit antioxidant activity by scavenging free radicals and protecting cells from oxidative damage. In addition, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.